Cas no 898647-53-5 (2-ethoxy-4-methyl-N-(oxolan-2-yl)methyl-5-(propan-2-yl)benzene-1-sulfonamide)

• Product Name: 2-ethoxy-4-methyl-N-(oxolan-2-yl)methyl-5-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 898647-53-5
• MF: C₁₇H₂₇NO₄S
• MW: 341.465584039688
• CID: 6025122
• PubChem ID: 15944062
• Update Time: 2025-08-03

2-ethoxy-4-methyl-N-(oxolan-2-yl)methyl-5-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-4-methyl-N-(oxolan-2-yl)methyl-5-(propan-2-yl)benzene-1-sulfonamide
• 2-ethoxy-5-isopropyl-4-methyl-N-(tetrahydro-2-furanylmethyl)benzenesulfonamide
• 898647-53-5
• F3237-0265
• 2-ethoxy-4-methyl-N-(oxolan-2-ylmethyl)-5-propan-2-ylbenzenesulfonamide
• AKOS002296448
• AKOS016324401
• VU0606864-1
• AP-263/43371447
• Z1347691955
• 2-ethoxy-5-isopropyl-4-methyl-N-((tetrahydrofuran-2-yl)methyl)benzenesulfonamide

• Inchi： 1S/C17H27NO4S/c1-5-21-16-9-13(4)15(12(2)3)10-17(16)23(19,20)18-11-14-7-6-8-22-14/h9-10,12,14,18H,5-8,11H2,1-4H3
• InChI Key： ATTZEZLWYOPGLN-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(NCC1CCCO1)C1=C(OCC)C=C(C(C(C)C)=C1)C

Computed Properties

• Exact Mass: 341.16607952g/mol
• Monoisotopic Mass: 341.16607952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73Ų

Additional information on 2-ethoxy-4-methyl-N-(oxolan-2-yl)methyl-5-(propan-2-yl)benzene-1-sulfonamide

2-Ethoxy-4-methyl-N-(oxolan-2-yl)methyl-5-(propan-2-yl)benzene-1-sulfonamide (CAS No. 898647-53-5): A Comprehensive Overview

2-Ethoxy-4-methyl-N-(oxolan-2-yl)methyl-5-(propan-2-yl)benzene-1-sulfonamide (CAS No. 898647-53-5) is a specialized organic compound with a unique molecular structure that combines sulfonamide, ether, and cyclic ether functionalities. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a key intermediate or active ingredient. The presence of both sulfonamide and ethoxy groups in its structure makes it particularly interesting for drug discovery and material science applications.

The molecular formula of 2-ethoxy-4-methyl-N-(oxolan-2-yl)methyl-5-(propan-2-yl)benzene-1-sulfonamide is C17H25NO4S, with a molecular weight of 339.45 g/mol. Its structure features a benzene ring substituted with a sulfonamide group at position 1, an ethoxy group at position 2, a methyl group at position 4, and an isopropyl group at position 5. The N-(oxolan-2-yl)methyl substitution on the sulfonamide nitrogen adds complexity and potential for hydrogen bonding interactions, which is particularly valuable in medicinal chemistry applications.

Recent trends in chemical research have shown growing interest in sulfonamide derivatives like CAS 898647-53-5, particularly in the development of novel enzyme inhibitors and receptor modulators. The compound's structural features make it a promising candidate for targeting various biological pathways, with researchers exploring its potential in areas such as anti-inflammatory agents, antimicrobial compounds, and metabolic disorder treatments. The oxolan-2-yl (tetrahydrofuran) moiety in particular has been associated with improved pharmacokinetic properties in drug design.

In material science applications, 2-ethoxy-4-methyl-N-(oxolan-2-yl)methyl-5-(propan-2-yl)benzene-1-sulfonamide has shown promise as a building block for advanced polymers and liquid crystal materials. The combination of its aromatic core and flexible side chains allows for tunable material properties, making it valuable for developing specialty coatings and electronic materials. Researchers are particularly interested in how the sulfonamide group can contribute to intermolecular interactions in these materials.

Synthetic approaches to CAS 898647-53-5 typically involve multi-step organic reactions starting from commercially available precursors. Common routes may include the sulfonation of appropriately substituted benzene derivatives followed by amidation with (oxolan-2-yl)methylamine. Recent advances in green chemistry have led to more efficient synthetic protocols with improved yields and reduced environmental impact, addressing growing concerns about sustainable chemical production.

The physicochemical properties of 2-ethoxy-4-methyl-N-(oxolan-2-yl)methyl-5-(propan-2-yl)benzene-1-sulfonamide make it suitable for various formulation strategies. Its moderate lipophilicity (predicted logP ~2.5-3.0) suggests good membrane permeability while maintaining sufficient water solubility for biological applications. These characteristics are particularly valuable in drug development, where researchers are increasingly focusing on compounds with balanced ADME (Absorption, Distribution, Metabolism, Excretion) profiles.

Analytical characterization of CAS 898647-53-5 typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Recent advancements in analytical technology, particularly in high-resolution mass spectrometry and computational prediction tools, have made it easier to study such complex molecules. These developments align with current industry trends toward more sophisticated quality control measures in fine chemical production.

From a commercial perspective, 2-ethoxy-4-methyl-N-(oxolan-2-yl)methyl-5-(propan-2-yl)benzene-1-sulfonamide is primarily supplied by specialty chemical manufacturers serving the pharmaceutical and agrochemical sectors. Market demand for such specialized intermediates has been steadily growing, driven by increased R&D investment in these industries. The compound's CAS number 898647-53-5 serves as a unique identifier in global chemical databases and regulatory filings.

Regulatory considerations for CAS 898647-53-5 vary by jurisdiction but generally follow standard protocols for research chemicals. As with all chemical substances, proper handling procedures should be followed, including the use of appropriate personal protective equipment. The compound's safety profile continues to be evaluated as part of ongoing research efforts, with particular attention to emerging standards in laboratory safety and environmental protection.

Future research directions for 2-ethoxy-4-methyl-N-(oxolan-2-yl)methyl-5-(propan-2-yl)benzene-1-sulfonamide are likely to focus on expanding its applications in medicinal chemistry and materials science. With the growing emphasis on targeted therapies and personalized medicine, compounds with such versatile structures are becoming increasingly valuable. Additionally, the development of more sustainable synthetic routes for this and similar compounds remains an important area of investigation in line with green chemistry principles.